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Compound of Interest

Compound Name: CbZ-Ala-Ala-Ala-Ala

Cat. No.: B12371926 Get Quote

A Note on Terminology: The term "Cbz-tetralanine" does not correspond to a recognized

chemical compound in standard chemical literature or databases. It is likely a typographical

error. This guide will focus on N-Carbobenzyloxy-alanine (Cbz-alanine), a widely used and

crucial building block in synthetic chemistry, which is the probable intended subject of the

query.

Introduction
N-Carbobenzyloxy-alanine (Cbz-Ala-OH) is a derivative of the amino acid alanine where the

amino group is protected by a Carboxybenzyl (Cbz or Z) group. This protection strategy, first

introduced by Max Bergmann and Leonidas Zervas in the 1930s, was a foundational

development in modern peptide synthesis.[1] The Cbz group is stable under a variety of

reaction conditions but can be readily removed by catalytic hydrogenolysis, making it an

invaluable tool for the stepwise assembly of peptide chains.[2] Cbz-alanine is used as a

fundamental building block in the synthesis of peptides, peptidomimetics, and pharmaceuticals,

where precise control of stereochemistry and reactive groups is essential.[1][3] It is available in

both its L- and D-enantiomeric forms, N-Cbz-L-alanine and N-Cbz-D-alanine, respectively.

Physical and Chemical Properties
Cbz-alanine is a white to off-white crystalline solid at room temperature and is sparingly soluble

in water but soluble in many organic solvents like methanol, ethyl acetate, and acetic acid.[1]
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Property N-Cbz-L-Alanine N-Cbz-D-Alanine

CAS Number 1142-20-7 26607-51-2

Molecular Formula C₁₁H₁₃NO₄ C₁₁H₁₃NO₄

Molecular Weight 223.23 g/mol 223.23 g/mol

Melting Point 84-85 °C 83-84 °C

Boiling Point ~364.5 °C (rough estimate) ~422.1 °C at 760 mmHg

Density ~1.24 g/cm³ (rough estimate) 1.247 g/cm³

pKa Not specified 4.00 ± 0.10 (Predicted)

Specific Rotation [α]
-14.3° to -15° (c=2 in Acetic

Acid)
+9° to +15° (c=1 in Acetic Acid)

Storage Temperature 0-8 °C 2-8 °C

Synthesis of Cbz-Alanine
The most common method for preparing Cbz-alanine is the Schotten-Baumann reaction, which

involves the acylation of alanine with benzyl chloroformate in an alkaline aqueous solution. The

base neutralizes the HCl byproduct and maintains the nucleophilicity of the amino group.
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Caption: Workflow for the synthesis of Cbz-L-Alanine.
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Detailed Experimental Protocol: Synthesis of Cbz-L-
Alanine
This protocol is adapted from a literature procedure.

Dissolution: Dissolve L-alanine (54.0 g) in 2N NaOH solution (305 mL) in a 2 L three-necked

flask. Cool the solution to 0 °C using an ice bath.

Reaction: Add benzyl chloroformate (90 mL) and 2N NaOH solution (305 mL) simultaneously

and dropwise to the alanine solution. Maintain the internal reaction temperature below 5 °C

throughout the addition.

Stirring: After the addition is complete, remove the ice bath and stir the reaction mixture for 2

hours at room temperature.

Aqueous Workup:

Add diethyl ether (100 mL) to the mixture, transfer to a separatory funnel, and separate

the layers. Discard the organic (ether) phase.

Wash the aqueous phase once more with diethyl ether (100 mL) and discard the organic

phase.

Acidify the aqueous phase to pH 1 by slowly adding 2N HCl.

Extraction:

Add ethyl acetate (150 mL) to the acidified solution and separate the layers. Keep the

organic (ethyl acetate) phase.

Extract the aqueous phase three more times with ethyl acetate (3 x 150 mL).

Combine all organic phases.

Purification:

Wash the combined organic phases with water (3 x 100 mL).
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Dry the organic phase over anhydrous magnesium sulfate (MgSO₄).

Remove the solvent under reduced pressure (20 Torr at 30 °C). The product will initially be

a colorless oil that crystallizes upon standing.

Recrystallization: Recrystallize the crude solid from ethyl acetate/hexane to yield pure

benzyloxycarbonyl-L-alanine (Typical yield: ~73%).

Application in Peptide Synthesis
Cbz-alanine is a cornerstone of peptide chemistry, serving as a protected amino acid that can

be introduced into a growing peptide chain. The Cbz group prevents the amine from

participating in unwanted side reactions during the activation and coupling of the carboxylic

acid group.

Dipeptide Formation Workflow
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Caption: General workflow for dipeptide synthesis using Cbz-Alanine.

A common method for forming a peptide bond involves activating the carboxylic acid of Cbz-

alanine with a coupling agent like N,N'-dicyclohexylcarbodiimide (DCC). This activated species

then reacts with the free amino group of another amino acid ester (e.g., alanine methyl ester) to

form the dipeptide.
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Deprotection of the Cbz Group
A key advantage of the Cbz group is its selective removal under mild conditions that typically

do not affect other protecting groups or the peptide backbone. The standard method is catalytic

hydrogenolysis.
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Caption: Removal of the Cbz protecting group via catalytic hydrogenolysis.

In this process, the Cbz-protected peptide is dissolved in a suitable solvent like methanol and

stirred under a hydrogen atmosphere in the presence of a palladium on carbon (Pd/C) catalyst.

The Cbz group is cleaved to yield the free amine, with toluene and carbon dioxide as the only

byproducts.

Biological Context
While Cbz-L-alanine is primarily a synthetic intermediate, its enantiomer, Cbz-D-alanine, is

used to synthesize peptides containing D-alanine. D-Alanine is a crucial component of the

peptidoglycan cell walls of many bacteria. Therefore, peptides and molecules synthesized

using Cbz-D-alanine can be valuable tools for studying bacterial cell wall biosynthesis or for

developing novel antibiotics.
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Safety and Handling
Toxicity: N-Cbz-alanine is generally considered to have low acute toxicity. However, some

reports classify it as harmful if swallowed or inhaled and a cause of skin and eye irritation.

Handling: Appropriate personal protective equipment (PPE), including gloves, safety

goggles, and a lab coat, should be worn when handling the compound. Work should be

conducted in a well-ventilated area or a chemical fume hood to avoid inhalation of dust.

Storage: Store in a tightly sealed container in a cool, dry, and dark place. Recommended

storage temperatures are typically between 2-8 °C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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